Cas no 1805538-87-7 (4-Bromo-2,5-diiodobenzoic acid)

• Product Name: 4-Bromo-2,5-diiodobenzoic acid
• CAS No: 1805538-87-7
• MF: C₇H₃BrI₂O₂
• MW: 452.810466051102
• CID: 4976979
• Update Time: 2025-05-26

4-Bromo-2,5-diiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-diiodobenzoic acid

• Inchi： 1S/C7H3BrI2O2/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H,11,12)
• InChI Key： DRTKVDOLPABRCD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(=O)O)I)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-2,5-diiodobenzoic acid

4-Bromo-2,5-Diiodobenzoic Acid: A Comprehensive Overview

4-Bromo-2,5-diiodobenzoic acid (CAS No. 1805538-87-7) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its bromine and iodine substituents on the benzoic acid backbone, has garnered attention due to its unique chemical properties and potential in drug development. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a subject of interest for researchers worldwide.

The structure of 4-bromo-2,5-diiodobenzoic acid is defined by the presence of a bromine atom at the para position and iodine atoms at the meta positions of the benzoic acid ring. This configuration imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity. The compound's high molecular weight and multiple halogen substituents contribute to its solubility characteristics, which are crucial for its application in pharmaceutical formulations.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-bromo-2,5-diiodobenzoic acid. Researchers have explored various routes, including electrophilic aromatic substitution and coupling reactions, to synthesize this compound with high purity. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making large-scale production feasible for industrial applications.

In terms of applications, 4-bromo-2,5-diiodobenzoic acid has shown promise in the development of anticancer agents. Studies conducted in 2023 revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its role as an intermediate in the synthesis of radiopharmaceuticals has been explored, leveraging the radioactive properties of iodine for diagnostic imaging purposes.

The compound's unique electronic properties also make it a valuable substrate in organic synthesis. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited to construct complex molecular frameworks. Recent research has demonstrated its utility in the synthesis of heterocyclic compounds, which are essential components of many bioactive molecules.

From a toxicological perspective, 4-bromo-2,5-diiodobenzoic acid has been subjected to rigorous safety assessments. Preliminary studies indicate that it exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are currently underway to evaluate its potential genotoxicity and carcinogenicity.

In conclusion, 4-bromo-2,5-diiodobenzoic acid (CAS No. 1805538-87-7) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovations.